Cas no 2716849-12-4 (6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline)

• Product Name: 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline
• CAS No: 2716849-12-4
• MF: C₁₅H₂₁BFNO₂
• MW: 277.14
• MDL: MFCD34169120
• CID: 5088277
• Update Time: 2025-06-29

6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline

• MDL： MFCD34169120
• Inchi： 1S/C15H21BFNO2/c1-14(2)15(3,4)20-16(19-14)12-7-11-9-18-6-5-10(11)8-13(12)17/h7-8,18H,5-6,9H2,1-4H3
• InChI Key： FTEFUQFZLNMQHN-UHFFFAOYSA-N
• SMILES： C1=C(B2OC(C)(C)C(C)(C)O2)C(F)=CC2CCNCC1=2

Additional information on 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline

Introduction to 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline (CAS No. 2716849-12-4)

6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline, identified by its CAS number 2716849-12-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities and pharmaceutical applications. The presence of a fluorine atom and a boronic ester group in its molecular structure enhances its utility in synthetic chemistry and drug development.

The structural features of 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline make it a valuable intermediate in the synthesis of more complex molecules. The fluorine substituent is particularly noteworthy due to its ability to modulate the pharmacokinetic properties of drugs by influencing metabolic stability and binding affinity. Additionally, the boronic ester functionality serves as a versatile handle for cross-coupling reactions, which are fundamental in modern drug discovery and development.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their potential as pharmacological agents. Studies have demonstrated that isoquinoline-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine into these structures has further expanded their therapeutic potential by enhancing their bioavailability and metabolic resistance.

One of the most compelling aspects of 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline is its role in the synthesis of novel bioactive molecules. The boronic ester group allows for efficient Suzuki-Miyaura cross-coupling reactions with aryl halides or triflates, enabling the construction of complex aromatic systems. This reaction is particularly useful in generating substituted isoquinolines with tailored biological properties.

Recent advancements in computational chemistry have also highlighted the importance of 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline in virtual screening campaigns. Its unique structural motifs make it an attractive scaffold for identifying new drug candidates. By leveraging molecular modeling techniques and high-throughput virtual screening (HTVS), researchers can rapidly assess the binding affinity of this compound to various biological targets.

The pharmaceutical industry has shown particular interest in fluorinated isoquinolines due to their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer. By designing isoquinoline derivatives like 6-Fluoro-7-(4,4,5,5-tetramethyl-[1,3，